Cas no 3588-63-4 (Z-DL-Val-OH)

• Product Name: Z-DL-Val-OH
• CAS No: 3588-63-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00065127
• CID: 311410
• PubChem ID: 97743
• Update Time: 2025-04-19

Z-DL-Val-OH Chemical and Physical Properties

Names and Identifiers

• 2-(((Benzyloxy)carbonyl)amino)-3-methylbutanoic acid
• N-Carbobenzoxy-DL-valine
• Z-DL-Val-OH
• N-Carbobenzyloxy-L-valine
• N-CBZ-DL -VALINE
• Valine,N-[(phenylmethoxy)carbonyl]-
• Z-DL-valine
• N-Benzyloxycarbonyl-DL-valine
• DL-Cbz valine
• DL-Cbz-Valine
• N-(Benzyloxycarbonyl)-DL-valine
• N-Carbobenzyloxy-DL-valine
• NSC 33501
• N-Cbz-DL-valine
• Valine, N-((phenylmethoxy)carbonyl)-
• A803273
• Valine, N-benzyl ester, DL-
• 2-(Benzyloxycarbonylamino)-3-methylbutanoic acid
• ((Benzyloxy)carbonyl)DL-valine
• N-benzyloxycarbonylvaline
• starbld0031708
• SY006159
• AE-562/43459134
• Enamine_002102
• ((Benzyloxy)carbonyl)valine
• UNII-C9J545UFF6
• EINECS 214-562-1
• Cbz-DL-valine
• EINECS 222-727-4
• Valine, N-carboxy-, N-benzyl ester, DL-
• SY019036
• MFCD00065703
• FT-0633405
• Z56812806
• 3588-63-4
• CHEMBL1741950
• N-[(Benzyloxy)carbonyl]valine #
• NSC33501
• SCHEMBL1287168
• N-[(Benzyloxy)carbonyl]valine
• DL-Valine, N-[(phenylmethoxy)carbonyl]-
• AB00961
• 4-T-BUTYLCYCLOHEXYLCHLOROFORMATE
• MLS000570724
• AKOS016844031
• BCP33971
• PS-3051
• SR-01000513545
• N-(Benzyloxycarbonyl)-L-valine
• FT-0629949
• SY053552
• SR-01000513545-1
• Valine, N-[(phenylmethoxy)carbonyl]-
• N-Carbobenzoyl-DL-valine
• 3-methyl-2-(phenylmethoxycarbonylamino)butanoic acid
• C9J545UFF6
• AKOS000120757
• EN300-16891
• DTXSID60862565
• D72550
• B7E8KBA5JX
• NCGC00246140-01
• HMS2339P12
• MFCD00065127
• 2-{[(benzyloxy)carbonyl]amino}-3-methylbutanoic acid
• benzyl N-[1-(hydroxymethyl)-2-methyl-propyl]carbamate;N-Cbz-L-Valine
• CS-0029359
• AM20060832
• UNII-B7E8KBA5JX
• NS00120607
• CBZ-V-VAL-OH
• 92077-76-4
• Z-L-valine;Z-Val-OH;CBZ-L-valine;N-CBZ-L-VALINE
• AB02609
• SMR000150561
• Oprea1_364058
• FT-0634916
• HMS1399P12
• NSC-33501
• PB47746
• N-Benzyloxycarbonyl-L-valine; N-CBZ-L-Valine; 2-{[(Benzyloxy)carbonyl]amino}-3-methylbutanoic acid; Z-L-Valine; Z-Val-OH
• DB-041240
• Cbz-D-Valine,N-Benzyloxycarbonyl-D-valine
• DB-043744

• MDL： MFCD00065127
• Inchi： 1S/C13H17NO4/c1-9(2)11(12(15)16)14-13(17)18-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： CANZBRDGRHNSGZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 432.6ºC at 760 mmHg
• Flash Point: 215.4ºC
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• PSA: 75.63000
• LogP: 2.41290
• Solubility: Uncertain

Z-DL-Val-OH Security Information

• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： 61-24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters